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Compound of Interest

Compound Name: LASSBIi0-1359

Cat. No.: B12373798

For Research Use Only.

Introduction

LASSBIi0-1359 is a synthetic small molecule characterized as both an adenosine receptor
agonist and a phosphodiesterase (PDE) inhibitor.[1] Its dual mechanism of action makes it a
compound of interest for researchers investigating signaling pathways involving cyclic
adenosine monophosphate (CAMP) and for those exploring potential therapeutic applications
related to smooth muscle relaxation and anti-inflammatory responses.[1][2] These application
notes provide essential guidelines for the proper storage, handling, and use of LASSBio-1359
in a laboratory setting.

Chemical Properties

Property Value
Molecular Formula C17H18N203
Molecular Weight 298.34 g/mol
Appearance Solid

Purity >98%

Storage and Stability Guidelines

Specific stability data for LASSBIi0-1359 is not readily available. The following
recommendations are based on general best practices for handling similar bioactive small
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molecules and data available for other LASSBio compounds.

Storage .
Form Duration Notes
Temperature
Shipped at ambient
Up to 3 years
Powder -20°C ] temperature; stable
(projected) ]
for short periods.
Short-term (days to ] )
4°C For immediate use.
weeks)
Aliquot to prevent
Up to 6 months
In Solvent -80°C ) repeated freeze-thaw
(projected)
cycles.
Up to 1 month
-20°C For frequent use.

(projected)

Note: It is highly recommended to aliquot stock solutions into single-use volumes to minimize

degradation from repeated freeze-thaw cycles. As a general precaution for organic molecules,

protect both powder and solutions from light.

Experimental Protocols

Preparation of LASSBIi0-1359 Stock Solution

A common solvent for preparing stock solutions of LASSBIi0-1359 is dimethyl sulfoxide

(DMSO).

Materials:

LASSBIi0-1359 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

\Vortex mixer or sonicator
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Procedure:

o Equilibrate the LASSBIi0-1359 powder to room temperature before opening the vial to
prevent moisture condensation.

e Weigh the desired amount of LASSBIi0-1359 powder in a sterile tube.

e Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

» Vortex the solution thoroughly to mix. If solubility is an issue, brief sonication is
recommended.

 Aliquot the stock solution into smaller, single-use volumes.

o Store the aliquots at -80°C for long-term storage.

In Vivo Protocol: Formalin-Induced Inflammatory Pain
Model

This protocol is adapted from a study investigating the anti-inflammatory and analgesic effects
of LASSBIi0-1359.[2]

Materials:

LASSBio-1359

Vehicle (e.g., saline with a small percentage of a solubilizing agent like Tween 80 or DMSO)

Formalin solution (e.g., 2.5% in saline)

Experimental animals (e.g., mice or rats)

Syringes and needles for intraperitoneal (i.p.) and intraplantar injections
Procedure:

e Animal Acclimation: Acclimate animals to the testing environment before the experiment.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12373798?utm_src=pdf-body
https://www.benchchem.com/product/b12373798?utm_src=pdf-body
https://www.benchchem.com/product/b12373798?utm_src=pdf-body
https://www.researchgate.net/figure/Effects-of-ip-administration-of-LASSBio-1359-5-10-and-20-mg-kg-morphine-10_fig2_303361730
https://www.benchchem.com/product/b12373798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Drug Preparation: Prepare the desired doses of LASSBIi0-1359 (e.g., 5, 10, and 20 mg/kg)
in the chosen vehicle.

e Administration: Administer the prepared LASSBi0-1359 solution or vehicle control via
intraperitoneal injection.

e Induction of Inflammation: After a predetermined time following drug administration (e.g., 30-
60 minutes), induce inflammation by injecting a small volume of formalin solution into the
plantar surface of the animal's hind paw.

o Behavioral Observation: Immediately after the formalin injection, observe the animal's
behavior and record the time spent licking or biting the injected paw. This is typically done in
two phases: the early (neurogenic) phase (0-5 minutes) and the late (inflammatory) phase
(15-30 minutes).

» Data Analysis: Compare the nociceptive response times between the vehicle-treated and
LASSBIi0-1359-treated groups to determine the compound's effect on pain and
inflammation.

Signaling Pathway

LASSBIi0-1359 acts as an adenosine receptor agonist and a phosphodiesterase inhibitor. The
following diagram illustrates the general signaling pathway affected by these mechanisms.
Activation of G-protein coupled adenosine receptors (A2A and Az2B) stimulates adenylyl cyclase,
leading to an increase in intracellular cAMP. Phosphodiesterases (PDES) are enzymes that
degrade cAMP. By inhibiting PDEs, LASSBIi0-1359 further potentiates the cAMP signaling
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: LASSBio-1359].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373798#lasshio-1359-storage-and-stability-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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